![molecular formula C19H18FN3O2 B6580572 methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate CAS No. 1207059-64-0](/img/structure/B6580572.png)
methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate
Overview
Description
Methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate (M4-DAPFQC) is a derivative of quinoline-2-carboxylic acid. It is an aromatic heterocyclic compound composed of a quinoline ring and an aminophenyl group. M4-DAPFQC has been widely studied due to its potential applications in scientific research.
Scientific Research Applications
Methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate has been used in a variety of scientific research applications. It has been used as a fluorescent probe to detect hydrogen sulfide in cells, and as a fluorescent probe to detect the activity of cysteine proteases in cells. It has also been used as a fluorescent probe to detect the activity of enzymes involved in the biosynthesis of polyamines in cells. Additionally, it has been used as a fluorescent probe to detect the activity of enzymes involved in the biosynthesis of lysine in cells.
Mechanism of Action
Methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate is a fluorescent probe that works by binding to specific molecules in cells. When it binds to these molecules, it emits a fluorescent signal which can be used to detect the presence and activity of these molecules. For example, when this compound binds to hydrogen sulfide, it emits a fluorescent signal which can be used to detect the presence and activity of hydrogen sulfide in cells.
Biochemical and Physiological Effects
This compound has been shown to have no cytotoxic effects on cells. It has also been shown to have no significant effect on the biochemical and physiological processes of cells. As such, this compound can be used safely in scientific research applications.
Advantages and Limitations for Lab Experiments
Methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate has several advantages for use in lab experiments. It is a non-toxic compound, so it can be used safely in experiments. It is also a highly sensitive fluorescent probe, which makes it ideal for detecting the presence and activity of specific molecules in cells. Additionally, it is a stable compound, so it can be used for long-term experiments. However, this compound is not a perfect fluorescent probe. It has limited specificity, so it may bind to molecules that are not the target of the experiment.
Future Directions
Methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate has several potential future directions. For example, it could be used to develop new fluorescent probes with greater specificity and sensitivity. Additionally, it could be used to develop new fluorescent probes for detecting other molecules in cells. It could also be used to develop new fluorescent probes for detecting changes in cell physiology. Finally, it could be used to develop new fluorescent probes for imaging cells in vivo.
Synthesis Methods
Methyl 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylate can be synthesized using a two-step method. The first step is the reaction of 4-dimethylaminobenzaldehyde with 8-fluoroquinoline-2-carboxylic acid. This reaction is carried out in a solvent such as acetonitrile, and the product is 4-{[4-(dimethylamino)phenyl]amino}-8-fluoroquinoline-2-carboxylic acid. The second step is the methylation of the product from the first reaction, which is done using methyl iodide. This reaction yields this compound.
properties
IUPAC Name |
methyl 4-[4-(dimethylamino)anilino]-8-fluoroquinoline-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O2/c1-23(2)13-9-7-12(8-10-13)21-16-11-17(19(24)25-3)22-18-14(16)5-4-6-15(18)20/h4-11H,1-3H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMWZZYFTYIUJIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC2=CC(=NC3=C2C=CC=C3F)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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